molecular formula C24H27N7O5S B15586294 Ctps1-IN-2 CAS No. 2377000-84-3

Ctps1-IN-2

Cat. No.: B15586294
CAS No.: 2377000-84-3
M. Wt: 525.6 g/mol
InChI Key: WVCJRTCHVUNXST-UHFFFAOYSA-N
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Description

Dencatistat is an orally bioavailable, small molecule inhibitor of cytidine triphosphate synthase 1 (CTPS1), with potential antineoplastic activity. Upon oral administration, dencatistat targets, binds to and inhibits the activity of CTPS1, thereby decreasing the production of cytidine triphosphate (CTP), an essential building block of deoxyribonucleic acid (DNA) and ribonucleic acid (RNA). This may disrupt DNA and RNA synthesis and trigger apoptosis. CTPS1, an enzyme that catalyzes the rate-limiting step in pyrimidine synthesis, plays an important and nonredundant role in B-cell and T-cell proliferation. CTPS1 is required for rapid cell division in certain types of cancers that arise from blood cells.

Structure

3D Structure

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Properties

CAS No.

2377000-84-3

Molecular Formula

C24H27N7O5S

Molecular Weight

525.6 g/mol

IUPAC Name

4-[2-(cyclopropylsulfonylamino)pyrimidin-4-yl]-N-[5-(6-ethoxypyrazin-2-yl)-2-pyridinyl]oxane-4-carboxamide

InChI

InChI=1S/C24H27N7O5S/c1-2-36-21-15-25-14-18(28-21)16-3-6-20(27-13-16)30-22(32)24(8-11-35-12-9-24)19-7-10-26-23(29-19)31-37(33,34)17-4-5-17/h3,6-7,10,13-15,17H,2,4-5,8-9,11-12H2,1H3,(H,26,29,31)(H,27,30,32)

InChI Key

WVCJRTCHVUNXST-UHFFFAOYSA-N

Origin of Product

United States

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